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Compound of Interest

Compound Name: 6-Methylhept-1-en-3-yne

Cat. No.: B15477839

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Methylhept-1-en-3-yne is a chemical compound with the molecular formula C8H12 and a
molecular weight of 108.18 g/mol .[1] Its IUPAC name clearly defines its structure as a seven-
carbon heptane chain with a methyl group at the sixth position, a double bond (ene) at the first
carbon, and a triple bond (yne) at the third carbon. This guide provides a summary of the
available technical information for this compound.

Chemical Identity and Properties

A comprehensive summary of the key identifiers and physicochemical properties of 6-
Methylhept-1-en-3-yne is presented below. This data is primarily sourced from computational
models and public chemical databases.
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Property Value Source

IUPAC Name 6-Methylhept-1-en-3-yne PubChem[1]
Molecular Formula C8H12 PubChem[1]
Molecular Weight 108.18 g/mol PubChem[1]
CAS Number 28339-57-3 PubChem[1]
Canonical SMILES CC(C)cc#ee=C PubChem[1]
InChl Key ZABDDGZHXCDSCW: PubChem[1]
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Synthesis and Experimental Data

Currently, there is a notable absence of detailed, publicly available experimental protocols for
the specific synthesis of 6-Methylhept-1-en-3-yne in peer-reviewed literature or patents. While
general synthetic methodologies for enynes are well-established in organic chemistry, a
specific and reproducible procedure for this particular molecule has not been found in the
course of this review.

Similarly, quantitative experimental data, such as nuclear magnetic resonance (NMR) spectra,
infrared (IR) spectra, or mass spectrometry (MS) data, are not readily available in public
repositories. This lack of empirical data prevents a detailed characterization of the compound
beyond its computationally predicted properties.

Biological Activity and Drug Development Potential

There is no published research detailing the biological activity of 6-Methylhept-1-en-3-yne.
Consequently, its potential applications in drug development are currently unknown. No studies
have been identified that investigate its mechanism of action, potential therapeutic targets, or
any associated signaling pathways.

Logical Relationship Diagram: Information
Availability
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The following diagram illustrates the current state of available information for 6-Methylhept-1-
en-3-yne, highlighting the areas where data is lacking.
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Caption: Information availability for 6-Methylhept-1-en-3-yne.

Conclusion

While the chemical structure and basic computed properties of 6-Methylhept-1-en-3-yne are
known, there is a significant gap in the scientific literature regarding its synthesis, experimental
characterization, and biological activity. For researchers and drug development professionals,
this compound represents an unexplored area of chemical space. Future research would be
required to synthesize and characterize this molecule, followed by screening for potential
biological activities to ascertain any therapeutic potential. Without such foundational research,
an in-depth technical guide with detailed experimental protocols and data is not feasible at this
time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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